Cas no 1049442-10-5 (N-(3-chlorophenyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide)

• Product Name: N-(3-chlorophenyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide
• CAS No: 1049442-10-5
• MF: C₁₉H₁₉Cl₂N₇O
• MW: 432.306460618973
• CID: 6511751
• Update Time: 2025-06-28

N-(3-chlorophenyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide
• N-(3-chlorophenyl)-4-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]piperazine-1-carboxamide

• Inchi： 1S/C19H19Cl2N7O/c20-14-4-6-17(7-5-14)28-18(23-24-25-28)13-26-8-10-27(11-9-26)19(29)22-16-3-1-2-15(21)12-16/h1-7,12H,8-11,13H2,(H,22,29)
• InChI Key： AQYJAMVIFANOCE-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC(Cl)=C2)=O)CCN(CC2N(C3=CC=C(Cl)C=C3)N=NN=2)CC1

Additional information on N-(3-chlorophenyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide

N-(3-chlorophenyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide (CAS No. 1049442-10-5): A Comprehensive Overview

N-(3-chlorophenyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide (CAS No. 1049442-10-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of tetrazoles and piperazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The structure of N-(3-chlorophenyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide is characterized by a piperazine ring linked to a tetrazole moiety through a methylene bridge. The presence of chlorophenyl substituents on both the piperazine and tetrazole rings adds to the compound's complexity and contributes to its unique pharmacological profile. Recent studies have highlighted the importance of these structural features in modulating the compound's biological activity.

In terms of synthesis, N-(3-chlorophenyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide can be prepared through a multi-step process involving the reaction of 3-chloroaniline with 4-chlorobenzoyl chloride to form the corresponding amide. Subsequent reactions with azides and reduction steps yield the final product. The synthetic route is well-documented in the literature and has been optimized for high yield and purity.

One of the key areas of research involving N-(3-chlorophenyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, recent research has explored the anti-cancer properties of N-(3-chlorophenyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide. In vitro studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic properties of N-(3-chlorophenyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide have also been investigated. Preclinical studies in animal models have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile. These properties are crucial for its potential development as an oral therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(3-chlorophenyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide in humans. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. Further clinical trials are planned to assess its efficacy in treating specific inflammatory and cancer conditions.

In conclusion, N-(3-chlorophenyl)-4-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide (CAS No. 1049442-10-5) represents a promising compound with significant potential in the fields of anti-inflammatory and anti-cancer therapy. Ongoing research continues to elucidate its mechanisms of action and optimize its therapeutic applications. As more data becomes available from clinical trials, this compound may prove to be a valuable addition to the arsenal of treatments for various diseases.